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Compound of Interest

Compound Name: Flupoxam

Cat. No.: B1168991 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals working with Flupoxam. It covers its chemical properties,

mechanism of action, and relevant experimental protocols.

Core Chemical and Physical Data
Flupoxam is a pre-emergence herbicide belonging to the phenyl-1,2,4-triazole class of organic

compounds. It is recognized for its role as a cellulose biosynthesis inhibitor.

Identifier Value

CAS Number 119126-15-7[1][2][3][4][5]

Molecular Formula C19H14ClF5N4O2[2][4]

Molecular Weight 460.785 g/mol [2]

Chemical Name

1-[4-chloro-3-[(2,2,3,3,3-

pentafluoropropoxy)methyl]phenyl]-5-phenyl-1H-

1,2,4-triazole-3-carboxamide[2]

Synonyms KNW-739, MON 18500

Appearance Solid[2]

Solubility Practically insoluble in water[1]
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Mechanism of Action: Inhibition of Cellulose
Biosynthesis
Flupoxam's herbicidal activity stems from its specific inhibition of cellulose biosynthesis in

plants. This process is critical for cell wall formation, and its disruption leads to defects in plant

growth and development, ultimately causing plant death.

The primary molecular targets of Flupoxam are the Cellulose Synthase (CESA) proteins,

which are integral membrane proteins responsible for polymerizing glucose into cellulose

chains. In the model plant Arabidopsis thaliana, Flupoxam specifically targets CESA1 and

CESA3, key components of the primary cell wall cellulose synthase complex.

Resistance to Flupoxam has been linked to specific missense mutations within the

transmembrane domains of CESA1 and CESA3. These mutations likely alter the binding site of

Flupoxam, reducing its inhibitory effect.
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Figure 1: Mechanism of Flupoxam action and resistance.
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Experimental Protocols
Quantification of Cellulose Biosynthesis Inhibition using
[¹⁴C]-Glucose Incorporation
This assay is a fundamental method to quantify the inhibitory effect of compounds like

Flupoxam on cellulose synthesis. The protocol is based on measuring the incorporation of

radiolabeled glucose into the cellulose fraction of plant cell walls.

Materials:

Arabidopsis thaliana seedlings (or other suitable plant model)

Liquid growth medium

[¹⁴C]-D-glucose

Flupoxam (and other inhibitors as controls, e.g., Isoxaben)

DMSO (solvent for inhibitors)

Acetic-nitric reagent (8:1:2 mixture of acetic acid, nitric acid, and water)

Scintillation vials and scintillation cocktail

Scintillation counter

Methodology:

Seedling Growth: Germinate and grow seedlings in a liquid culture medium under controlled

conditions (e.g., constant light or dark, specific temperature). Etiolated seedlings grown in

the dark are often used.

Inhibitor Treatment:

Prepare stock solutions of Flupoxam and control inhibitors in DMSO.
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Aliquot seedlings into treatment groups (e.g., DMSO control, varying concentrations of

Flupoxam, positive control inhibitor).

Add the inhibitor solutions to the respective seedling cultures and incubate for a defined

period (e.g., 1-2 hours).

Radiolabeling:

Add [¹⁴C]-D-glucose to each culture to a final concentration that allows for detectable

incorporation.

Continue the incubation for a period sufficient for glucose uptake and incorporation into

cellulose (e.g., 2 hours).

Cellulose Extraction:

Terminate the incubation by harvesting the seedlings (e.g., by filtration).

Wash the seedlings thoroughly to remove external radiolabel.

Add acetic-nitric reagent to the seedlings. This reagent solubilizes non-cellulosic

polysaccharides.

Boil the samples in the acetic-nitric reagent for a set time (e.g., 30-60 minutes) to isolate

the insoluble cellulose fraction.

Quantification:

Allow the samples to cool, then wash the remaining cellulosic material.

Transfer the cellulose to scintillation vials.

Add scintillation cocktail and measure the radioactivity using a scintillation counter.

Data Analysis:

The amount of incorporated [¹⁴C]-glucose (measured as counts per minute or

disintegrations per minute) is proportional to the rate of cellulose synthesis.
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Compare the radioactivity in the Flupoxam-treated samples to the DMSO control to

determine the percentage of inhibition.
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Figure 2: Workflow for [¹⁴C]-Glucose Incorporation Assay.
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Synthesis of Flupoxam
While detailed, step-by-step synthesis protocols for Flupoxam are not readily available in the

public scientific literature, the synthesis of similar 1,2,4-triazole derivatives often involves multi-

step reactions. These typically include the formation of a triazole ring from precursors like

hydrazides and subsequent functional group interconversions to introduce the chloro,

pentafluoropropoxy, and phenyl moieties at the desired positions. The synthesis of related

triazole compounds has been described in various patents and chemical synthesis literature.

Conclusion
Flupoxam is a potent and specific inhibitor of cellulose biosynthesis, making it an effective

herbicide and a valuable tool for studying the plant cell wall. The experimental protocols and

data presented in this guide provide a foundation for researchers to further investigate its

mechanism of action and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1168991#flupoxam-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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